Cas no 2411247-84-0 (2-Propen-1-one, 1-[4-[[3-(2-chlorophenoxy)-1-azetidinyl]carbonyl]-1-piperidinyl]-)

• Product Name: 2-Propen-1-one, 1-[4-[[3-(2-chlorophenoxy)-1-azetidinyl]carbonyl]-1-piperidinyl]-
• CAS No: 2411247-84-0
• MF: C₁₈H₂₁ClN₂O₃
• MW: 348.823943853378
• CID: 5453368
• PubChem ID: 154832605
• Update Time: 2025-07-15

2-Propen-1-one, 1-[4-[[3-(2-chlorophenoxy)-1-azetidinyl]carbonyl]-1-piperidinyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-[4-[[3-(2-chlorophenoxy)-1-azetidinyl]carbonyl]-1-piperidinyl]-

• Inchi： 1S/C18H21ClN2O3/c1-2-17(22)20-9-7-13(8-10-20)18(23)21-11-14(12-21)24-16-6-4-3-5-15(16)19/h2-6,13-14H,1,7-12H2
• InChI Key： ZQKSQSSJGNIEFA-UHFFFAOYSA-N
• SMILES： C(N1CCC(C(N2CC(OC3=CC=CC=C3Cl)C2)=O)CC1)(=O)C=C

Additional information on 2-Propen-1-one, 1-[4-[[3-(2-chlorophenoxy)-1-azetidinyl]carbonyl]-1-piperidinyl]-

Introduction to 2-Propen-1-one, 1-[4-[[3-(2-chlorophenoxy)-1-azetidinyl]carbonyl]-1-piperidinyl] and Its Significance in Modern Chemical Research

The compound with the CAS number 2411247-84-0, specifically identified as 2-Propen-1-one, 1-[4-[[3-(2-chlorophenoxy)-1-azetidinyl]carbonyl]-1-piperidinyl], represents a fascinating subject of study in the realm of chemical and pharmaceutical sciences. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in drug development and synthetic chemistry. The presence of multiple functional groups, including the 2-chlorophenoxy and azetidinyl moieties, suggests a rich chemical reactivity that could be leveraged for various synthetic pathways.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in medicinal chemistry, with structures like azetidinyl being particularly studied for their biological activity. The 1-piperidinyl group further enhances the compound's complexity, offering a scaffold that can be modified to achieve specific pharmacological effects. This molecular architecture is reminiscent of many active pharmaceutical ingredients (APIs) that have shown promise in preclinical and clinical trials.

The significance of this compound is further underscored by its potential role in the development of novel therapeutic agents. The 2-chlorophenoxy substituent is a common feature in many bioactive molecules, known for its ability to modulate enzyme activity and receptor binding. When combined with the azetidinyl ring, which has been associated with anti-inflammatory and antimicrobial properties, the resulting molecule could exhibit a synergistic effect that enhances its therapeutic profile.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies suggest that 2-Propen-1-one, 1-[4-[[3-(2-chlorophenoxy)-1-azetidinyl]carbonyl]-1-piperidinyl] may interact with various biological targets, including enzymes and receptors involved in metabolic pathways. This has opened up new avenues for investigating its potential as a lead compound in drug discovery.

The synthesis of this compound presents an interesting challenge due to its complex structure. Traditional organic synthesis techniques have been employed to construct the desired framework, with careful consideration given to regioselectivity and stereoselectivity. Modern synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis, have been explored to improve yield and purity. These approaches not only enhance the efficiency of the synthesis but also open up possibilities for modifying the structure to optimize biological activity.

In addition to its synthetic interest, this compound has been studied for its potential applications in material science. The unique arrangement of functional groups allows for interactions with other molecules, making it a candidate for use in polymer chemistry and nanotechnology. For instance, its ability to form hydrogen bonds could be exploited in designing novel materials with enhanced stability or functionality.

The pharmacological potential of 2-Propen-1-one, 1-[4-[[3-(2-chlorophenoxy)-1-azetidinyl]carbonyl]-1-piperidinyl] has also been explored through in vitro studies. Initial assays have shown promising results in modulating key biological pathways associated with inflammation and infection. These findings have prompted further investigation into its mechanism of action and potential therapeutic applications. Researchers are particularly interested in how the compound interacts with cellular receptors and enzymes, as well as how these interactions can be harnessed to develop new treatments for various diseases.

The role of CAS number 2411247-84-0 in this context is crucial as it provides a unique identifier for the compound, facilitating accurate documentation and communication among scientists. This standardized nomenclature ensures that researchers worldwide can refer to the same molecule without ambiguity, streamlining collaboration and accelerating research progress.

As our understanding of molecular interactions continues to evolve, so does our ability to design and synthesize compounds with tailored properties. The case of 2-Propen-1-one, 1-[4-[[3-(2-chlorophenoxy)-1-azetidinyl]carbonyl]-1-piperidinyl] exemplifies how interdisciplinary approaches can lead to groundbreaking discoveries. By integrating knowledge from organic chemistry, medicinal chemistry, computational biology, and material science, researchers can unlock new possibilities for developing innovative solutions to complex challenges.

In conclusion,2-Propen-1-one, 1-[4-[[3-(2-chlorophenoxy)-1-azetidinyl]carbonyl]-1-piperidinyl] stands as a testament to the power of modern chemical research. Its multifaceted applications and potential therapeutic benefits make it a valuable subject of study. As research continues to uncover new insights into its properties and applications,CAS number 2411247-84-0 will remain an essential reference point for scientists exploring this exciting field.